Cas no 1805548-18-8 (2-(Difluoromethyl)-6-iodo-3-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-6-iodo-3-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1805548-18-8
• MF: C₇H₂F₅IN₂O₂
• MW: 367.999471187592
• CID: 4892437
• Update Time: 2025-06-26

2-(Difluoromethyl)-6-iodo-3-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-3-nitro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F5IN2O2/c8-5(9)4-3(15(16)17)1-2(6(13)14-4)7(10,11)12/h1,5H
• InChI Key： KWFAQSLKYZODPX-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C=C(C(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 367.908
• Monoisotopic Mass: 367.908
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-6-iodo-3-nitro-5-(trifluoromethyl)pyridine

Professional Introduction to 2-(Difluoromethyl)-6-iodo-3-nitro-5-(trifluoromethyl)pyridine (CAS No. 1805548-18-8)

2-(Difluoromethyl)-6-iodo-3-nitro-5-(trifluoromethyl)pyridine, with the CAS number 1805548-18-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex and highly functionalized pyridine core, exhibits a unique combination of structural features that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-(Difluoromethyl)-6-iodo-3-nitro-5-(trifluoromethyl)pyridine incorporates several key substituents, including a difluoromethyl group, an iodo substituent, a nitro group, and a trifluoromethyl group. These substituents contribute to the compound's reactivity and its potential utility in drug discovery. The presence of halogen atoms, particularly the iodine atom, makes this compound an attractive candidate for cross-coupling reactions, which are widely employed in the construction of complex organic molecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in pharmaceuticals. Pyridine derivatives, in particular, have been extensively studied due to their diverse biological activities. The compound 2-(Difluoromethyl)-6-iodo-3-nitro-5-(trifluoromethyl)pyridine is no exception and has been explored in several research contexts.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of small-molecule inhibitors targeting various therapeutic areas. For instance, studies have demonstrated its utility in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of electron-withdrawing groups such as the nitro and trifluoromethyl substituents enhances the electrophilicity of the pyridine ring, facilitating its participation in nucleophilic substitution reactions.

The difluoromethyl group is particularly noteworthy due to its ability to modulate metabolic stability and binding affinity. In drug design, introducing fluorine atoms can significantly improve a molecule's pharmacokinetic properties. The electron-withdrawing nature of fluorine atoms can also enhance the reactivity of adjacent functional groups, making this compound a versatile tool for synthetic chemists.

The iodyl substituent at the 6-position provides another layer of reactivity, enabling palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many bioactive compounds. The ability to introduce aryl or vinyl groups at this position offers a broad palette for medicinal chemists to explore.

In addition to its synthetic utility, 2-(Difluoromethyl)-6-iodo-3-nitro-5-(trifluoromethyl)pyridine has been investigated for its potential biological activities. Preliminary studies suggest that it may exhibit properties relevant to antimicrobial and anti-inflammatory applications. The nitro group, while often used as a handle for further functionalization, can also contribute to redox-based mechanisms of action, which are increasingly recognized in drug development.

The trifluoromethyl group further enhances the compound's potential biological profile by increasing lipophilicity and reducing metabolic susceptibility. This feature is particularly valuable in designing molecules with prolonged half-lives and improved oral bioavailability. The trifluoromethyl group's ability to influence electronic properties also makes it a key factor in tuning receptor binding affinities.

The synthesis of 2-(Difluoromethyl)-6-iodo-3-nitro-5-(trifluoromethyl)pyridine involves multi-step organic transformations that highlight modern synthetic methodologies. Recent advancements in catalytic systems have enabled more efficient and selective routes to this compound. For example, transition-metal-catalyzed reactions have been optimized to minimize byproducts and improve yields.

The role of computational chemistry in designing and optimizing synthetic routes cannot be overstated. Molecular modeling techniques have been employed to predict reaction outcomes and guide experimental design. These computational tools have accelerated the discovery process by allowing researchers to screen numerous possibilities before conducting costly lab experiments.

In conclusion, 2-(Difluoromethyl)-6-iodo-3-nitro-5-(trifluoromethyl)pyridine (CAS No. 1805548-18-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new synthetic strategies and biological insights, this compound is poised to play an increasingly important role in drug discovery and development.